Cas no 1805437-72-2 (Ethyl 3,6-bis(trifluoromethyl)-2-hydroxyphenylacetate)

• Product Name: Ethyl 3,6-bis(trifluoromethyl)-2-hydroxyphenylacetate
• CAS No: 1805437-72-2
• MF: C₁₂H₁₀F₆O₃
• MW: 316.19642496109
• CID: 4962446
• Update Time: 2025-06-08

Ethyl 3,6-bis(trifluoromethyl)-2-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3,6-bis(trifluoromethyl)-2-hydroxyphenylacetate

• Inchi： 1S/C12H10F6O3/c1-2-21-9(19)5-6-7(11(13,14)15)3-4-8(10(6)20)12(16,17)18/h3-4,20H,2,5H2,1H3
• InChI Key： PLHLWHXZBHNQGB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(F)(F)F)=C(C=1CC(=O)OCC)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 365
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5

Additional information on Ethyl 3,6-bis(trifluoromethyl)-2-hydroxyphenylacetate

Comprehensive Overview of Ethyl 3,6-bis(trifluoromethyl)-2-hydroxyphenylacetate (CAS No. 1805437-72-2)

Ethyl 3,6-bis(trifluoromethyl)-2-hydroxyphenylacetate (CAS No. 1805437-72-2) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of trifluoromethyl groups and a hydroxyphenylacetate moiety makes it a versatile intermediate for synthesizing advanced materials and bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics.

The compound's CAS No. 1805437-72-2 is frequently searched in scientific databases, reflecting its relevance in modern chemistry. Its ethyl ester functionality enhances solubility, making it suitable for formulation studies. Recent trends highlight its potential in green chemistry, as industries seek eco-friendly alternatives to traditional solvents. This aligns with the global push for sustainable synthesis methods, a topic dominating academic and industrial discussions.

From a structural perspective, the 3,6-bis(trifluoromethyl) substitution pattern contributes to electron-withdrawing effects, which are critical in modulating reactivity. This feature is particularly valuable in catalysis and material science, where fine-tuning electronic properties is essential. Analysts note a surge in queries related to fluorinated building blocks, underscoring the compound's role in cutting-edge applications like OLED materials and liquid crystals.

In the context of patent literature, Ethyl 3,6-bis(trifluoromethyl)-2-hydroxyphenylacetate appears in claims for herbicide formulations, addressing the need for crop protection solutions. This resonates with the agricultural sector's focus on precision farming and resistance management. Additionally, its metabolic stability makes it a candidate for prodrug design, a hot topic in pharmacokinetics research.

Quality control protocols for CAS No. 1805437-72-2 emphasize HPLC purity and spectroscopic characterization, reflecting stringent industry standards. The compound's stability under ambient conditions is another frequently discussed attribute, reducing storage costs—a key consideration for cost-effective manufacturing.

Emerging studies also explore its derivatization into bioconjugates for diagnostic imaging, tapping into the expanding theranostics market. As synthetic methodologies evolve, the demand for specialized intermediates like this compound is projected to rise, particularly in high-value chemical production.

In summary, Ethyl 3,6-bis(trifluoromethyl)-2-hydroxyphenylacetate represents a convergence of multiple research frontiers, from medicinal chemistry to sustainable agriculture. Its CAS No. 1805437-72-2 serves as a gateway to innovative applications, mirroring the interdisciplinary nature of modern science.